2-Piperidin-3-yl-1,3-benzoxazole

• IUPAC Name: 2-piperidin-3-yl-1,3-benzoxazole
• InChI: InChI=1S/C12H14N2O/c1-2-6-11-10(5-1)14-12(15-11)9-4-3-7-13-8-9/h1-2,5-6,9,13H,3-4,7-8H2
• InChI Key: MNJITFGKRQIUJN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=NC3=CC=CC=C3O2
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• CAS RN: 754126-86-8

Description

“2-Piperidin-3-yl-1,3-benzoxazole” is a chemical compound with the molecular formula C12H14N2O. It is a derivative of piperidine and benzoxazole. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

The synthesis of “2-Piperidin-3-yl-1,3-benzoxazole” and its derivatives has been described in several studies. A common method involves using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives. The target products were obtained with 55–92% yields in relatively short reaction times.

Molecular Structure Analysis

The molecular structure of “2-Piperidin-3-yl-1,3-benzoxazole” can be represented by the SMILES string OC(=O)C(F)(F)F.C1CNCC(C1)c2nc3ccccc3o2. The InChI code for this compound is 1S/C12H14N2O.C2HF3O2/c1-2-6-11-10(5-1)14-12(15-11)9-4-3-7-13-8-9;3-2(4,5)1(6)7/h1-2,5-6,9,13H,3-4,7-8H2; (H,6,7).

Physical And Chemical Properties Analysis

“2-Piperidin-3-yl-1,3-benzoxazole” is a solid compound. It has a molecular weight of 202.26. The compound is stored at room temperature.

Scientific Research Applications

Drug Designing

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Anticancer Applications

. A series of 2-amino-4-(1-piperidine) pyridine derivatives, which could include “2-Piperidin-3-yl-1,3-benzoxazole”, was designed by Zhang et al. .

Antiviral Applications

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Antimalarial Applications

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Antimicrobial and Antifungal Applications

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Antihypertension Applications

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Analgesic and Anti-inflammatory Applications

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Antipsychotic Applications

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Safety and Hazards

The safety information for “2-Piperidin-3-yl-1,3-benzoxazole” indicates that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding dust formation, breathing vapors, mist, or gas, and ensuring adequate ventilation.

Future Directions

Piperidines are significant in the pharmaceutical industry, and the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Therefore, future research may focus on improving the synthesis methods and exploring the potential pharmaceutical applications of “2-Piperidin-3-yl-1,3-benzoxazole” and its derivatives.

Mechanism of Action

Target of Action

The compound 2-Piperidin-3-yl-1,3-benzoxazole is a derivative of piperidine and benzoxazole . Piperidine derivatives have been utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . Benzoxazole derivatives have been synthesized and evaluated for their pharmacological activities in diseases such as cancer, diabetes, pain, inflammation, and cardiovascular disorders . .

Mode of Action

The planar benzene ring can form π-π stacking or π-cation interaction with the host molecule, whereas the 1-oxygen and 3-nitrogen of the oxazole moiety are hydrogen bond acceptors, hence, engage in non-covalent interactions .

Biochemical Pathways

Given the wide range of biological activities exhibited by piperidine and benzoxazole derivatives, it can be inferred that multiple pathways could potentially be affected .

Result of Action

Given the wide range of biological activities exhibited by piperidine and benzoxazole derivatives, it can be inferred that the compound could potentially have diverse effects at the molecular and cellular levels .